Cas no 7789-75-5 (Calcium fluoride)
Chemical formula caf2. colorless crystal or white powder; Poorly soluble in water, slightly soluble in inorganic acids; It reacts with hot concentrated sulfuric acid to produce hydrofluoric acid. In experiments, calcium fluoride is generally prepared by the reaction of calcium carbonate with hydrofluoric acid or by repeatedly treating fluorite powder with concentrated hydrochloric acid or hydrofluoric acid. Calcium fluoride minerals in nature are fluorite or fluorspar, which are often gray, yellow, green, purple, sometimes colorless, transparent, glassy luster, brittle, and have significant fluorescence. Very pure fluorspar is used to make special lenses. Fluorspar is mainly used as a flux for smelting metals; When drinking water contains 1-1.5ppm calcium fluoride, it can prevent and treat dental disease< Br>
Calcium fluoride structure
Calcium fluoride Properties
Names and Identifiers
-
- Calcium fluoride
- Calcium difluoride
- CALCIUM (II) FLUORIDE
- FLUORITE
- FLUORSPAR
- FLUORSPARMEAL
- NATURAL FLUOROSPAR
- Acid-spar
- CaF2
- Calcium fluoride (CaF2)
- calciumfluoride[caf2]
- Fluorite, fluorspar
- Irtran 3
- Liparite
- Met-spar
- naturalfluorite
- calcium fluoride anhydrous
- Fluorite powder
- Calciumfluoride (8CI)
- Calcium difluoride (CaF2)
- HO 100
- 氟化钙生产厂家
- Kalziumfluorid
- Calcium fluoride, 99%, pure, anhydrous
- Kalziumdifluorid
- calcium(2+) difluoride
- KSC377C5H
- WUKWITHWXAAZEY-UHFFFAOYSA-L
- CALCIUM FLUORIDE,OPTICAL GRADE
- RP18371
- +Expand
-
- MFCD00010907
- WUKWITHWXAAZEY-UHFFFAOYSA-L
- 1S/Ca.2FH/h;2*1H/q+2;;/p-2
- [Ca+2].[F-].[F-]
Computed Properties
- 77.95940
- 0
- 2
- 0
- 77.959
- 3
- 0
- 0
- 0
- 0
- 0
- 0
- 3
- nothing
- nothing
- 0
- 0
Experimental Properties
- -5.99200
- 0.00000
- 14,1667
- 1.434
- Insoluble
- 2500 °C(lit.)
- 1402 ºC
- 2500°C
- Slightly soluble in acid; insoluble in acetone.
- Colorless crystal, cubic crystal system.
- Stable. Incompatible with acids.
- Hygroscopic
- 3.18 g/mL at 25 °C(lit.)
Calcium fluoride Security Information
- GHS07
- EW1760000
- 3
- S26;S37/39
- S26-S37/39
- R36/37/38
- Xi
- 3288
- H315,H319,H335
- P261,P305+P351+P338
- Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
- R36/37/38
- Warning
- Yes
- LD50 i.p. in mice: 2638.27 mg/kg (Stratmann)
Calcium fluoride Customs Data
- 2529210000
-
China Customs Code:
2529210000
Calcium fluoride Price
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Calcium fluoride Related Literature
-
Donald C. Stockbarger Discuss. Faraday Soc. 1949 5 294
-
Frank T. Sisco Trans. Faraday Soc. 1925 21 224
-
Laura T. Kerr,Hugh J. Byrne,Bryan M. Hennelly Anal. Methods 2015 7 5041
-
Timothy G. Cooper,Nora H. de Leeuw J. Mater. Chem. 2004 14 1927
-
J. E. Stead,F. Bainbridge,E. W. Jackson Trans. Faraday Soc. 1920 16 302
-
Changkai Yin,Ziyang Lou,Haiping Yuan,Nanwen Zhu RSC Adv. 2016 6 85870
-
Laura T. Kerr,Hugh J. Byrne,Bryan M. Hennelly Anal. Methods 2015 7 5041
-
8. LVIII.—“Blue John” and other forms of fluoriteBertram Blount,James Harry Sequeira J. Chem. Soc. Trans. 1919 115 705
-
9. Adsorption of water vapour on ionic solids containing preadsorbed sodium oleate. Part 1.—Calcium fluorideP. G. Hall,V. M. Lovell,N. P. Finkelstein Trans. Faraday Soc. 1970 66 1520
-
J. E. Stead,F. Bainbridge,E. W. Jackson Trans. Faraday Soc. 1920 16 302
-
Nora H. de Leeuw,Timothy G. Cooper J. Mater. Chem. 2003 13 93
7789-75-5 (Calcium fluoride) Related Products
- 7758-88-5(Cerium(III) fluoride)
- 7775-41-9(silver fluoride)
- 7782-64-1(Manganese difluoride)
- 7783-40-6(Magnesium fluoride)
- 7783-48-4(Strontium fluoride)
- 7783-49-5(Zinc fluoride)
- 10028-18-9(Nickel difluoride)
- 13455-21-5(Potassium fluoride dihydrate)
- 13709-42-7(Neodymium fluoride)
- 13765-24-7(samarium trifluoride)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7789-75-5)Fluorite powder
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:7789-75-5)Calcium fluoride
99%/99%/99%/99%/99%/99%
5000g/25000g/250g/1kg/1000g/40000g
179.0/488.0/339.0/1007.0/195.0/4417.0